Cas no 2227692-71-7 ((1R)-1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol
• CAS No: 2227692-71-7
• MF: C₉H₇F₅OS
• MW: 258.208298921585
• CID: 6233356
• PubChem ID: 165704025
• Update Time: 2025-06-08

(1R)-1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol
• EN300-1972415
• (1R)-1-{3-[(difluoromethyl)sulfanyl]phenyl}-2,2,2-trifluoroethan-1-ol
• 2227692-71-7

• Inchi： 1S/C9H7F5OS/c10-8(11)16-6-3-1-2-5(4-6)7(15)9(12,13)14/h1-4,7-8,15H/t7-/m1/s1
• InChI Key： SDBXFBWGMKMAAX-SSDOTTSWSA-N
• SMILES： S(C(F)F)C1=CC=CC(=C1)[C@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 258.01377683g/mol
• Monoisotopic Mass: 258.01377683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.5Ų

Additional information on (1R)-1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol

Introduction to (1R)-1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol (CAS No. 2227692-71-7)

(1R)-1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2227692-71-7, features a unique structural framework that combines a trifluoromethyl group with a sulfanylphenyl moiety, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of this compound is characterized by a chiral center at the C1 position, which is indicated by the (1R) configuration. This stereochemical feature is crucial for its potential biological activity, as enantiomeric purity can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug candidate. The presence of both difluoromethyl and sulfanylphenyl groups introduces distinct electronic and steric properties that can modulate interactions with biological targets.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity. The trifluoromethyl group, in particular, is widely recognized for its ability to improve the pharmacological properties of small molecules. Research has demonstrated that trifluoromethyl groups can increase the binding duration of a drug to its target by reducing metabolic degradation. Additionally, the sulfanylphenyl moiety can contribute to hydrophobic interactions and shape complementarity with biological receptors.

Recent studies have highlighted the potential of (1R)-1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol as a versatile scaffold for developing novel therapeutic agents. For instance, computational modeling studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases. The combination of the difluoromethyl group and the sulfanylphenyl ring creates a favorable pharmacophore for targeting specific protein binding sites.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and enantiomeric purity. Advanced synthetic techniques such as asymmetric hydrogenation and transition metal-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of chiral auxiliaries or catalysts is essential to achieve the desired stereochemical outcome at the chiral center.

From a medicinal chemistry perspective, (1R)-1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol represents an exciting opportunity for further development. Its unique structural features make it a potential lead compound for designing drugs with improved efficacy and reduced side effects. Preclinical studies are currently underway to evaluate its biological activity and pharmacokinetic profile. These investigations aim to identify new therapeutic applications across various disease areas.

The impact of fluorine substitution on drug design cannot be overstated. Fluorinated compounds often exhibit superior pharmacological properties compared to their non-fluorinated counterparts. The electron-withdrawing nature of fluorine atoms enhances the lipophilicity of molecules, which can improve their ability to cross biological membranes. Furthermore, fluorine atoms can participate in specific interactions with biological targets, such as halogen bonds, which can strengthen binding affinity.

The sulfanylphenyl group in this compound also contributes to its potential biological activity by providing a hydrophobic surface for interaction with protein targets. Sulfur-containing heterocycles are known for their versatility in medicinal chemistry due to their ability to form stable bonds with biological molecules. The combination of these structural elements suggests that (1R)-1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol may exhibit unique interactions with enzymes or receptors involved in disease pathways.

In conclusion, (1R)-1-{3-(difluoromethyl)sulfanylphenyl}-2,2,2-trifluoroethan-1-ol (CAS No. 2227692-71-7) is a promising compound with significant potential in pharmaceutical research and development. Its innovative structure and functional groups make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs. Continued research into its biological activity and synthetic methodologies will likely uncover new opportunities for therapeutic applications.